1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride

• IUPAC Name: 1-[(4-fluorophenyl)methyl]pyrazol-4-amine;dihydrochloride
• InChI: InChI=1S/C10H10FN3.2ClH/c11-9-3-1-8(2-4-9)6-14-7-10(12)5-13-14;;/h1-5,7H,6,12H2;2*1H
• InChI Key: PVIQWHGHROPKBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=C(C=N2)N)F.Cl.Cl
• Molecular Formula: C10H12Cl2FN3
• Molecular Weight: 264.12 g/mol

Description

1-(4-Fluorobenzyl)-1H-pyrazol-4-amine dihydrochloride, or 4-FBA-Pyrazol-4-amine dihydrochloride (4-FBA-PDA), is a novel compound with a wide range of applications in the fields of synthetic chemistry and drug discovery. It is a highly versatile building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other materials. 4-FBA-PDA is also a useful tool for studying the structure and reactivity of organic molecules.

Scientific Research Applications

Structural Chemistry

Studies on similar compounds, such as 3-(4-Chlorophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide, have contributed significantly to our understanding of molecular conformations and intermolecular interactions. The detailed analysis of molecular structures, including conformational preferences and hydrogen bonding patterns, is crucial for the design of molecules with desired physical and chemical properties (Abdel-Wahab et al., 2013).

Medicinal Chemistry

Fluorinated pyrazole derivatives are extensively explored for their pharmacological activities. For example, compounds like 2-(4-(4-fluorobenzylidene)-2-(4-fluorophenyl) 5-oxo-4,5-dihydroimidazol-1-yl) acetic acid have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Such compounds offer promising avenues for the development of new therapeutic agents (Khalifa & Abdelbaky, 2008).

Materials Science

In the realm of materials science, the design and synthesis of novel fluorinated compounds are critical for developing new materials with enhanced properties. For instance, the synthesis of fluorinated poly(pyrazole) ligands and their assessment for affinity towards volatile organic compounds highlight the importance of such molecules in creating sensors and other functional materials (Pedrini et al., 2020).